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Compound of Interest

Compound Name:

(4-

Ethoxybenzyl)triphenylphosphoniu

m chloride

CAS No.: 69743-35-7

Cat. No.: B13146311

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physical Data
A thorough understanding of a compound begins with its fundamental physicochemical

properties. For the phosphonium salt C27H26ClOP, these have been computationally

determined.

Molecular Formula and Weight
The elemental composition of this phosphonium salt is defined by its molecular formula:

C27H26ClOP.

To determine the molecular weight, the atomic weights of the constituent atoms are summed:

Carbon (C): 27 × 12.011 u
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Hydrogen (H): 26 × 1.008 u

Chlorine (Cl): 1 × 35.453 u

Oxygen (O): 1 × 15.999 u

Phosphorus (P): 1 × 30.974 u

This calculation yields a molecular weight of approximately 444.93 g/mol .

Proposed Structure and IUPAC Nomenclature
While multiple isomers could correspond to the molecular formula C27H26ClOP, a chemically

plausible and common structural motif for phosphonium salts suggests a triphenylphosphine

core. A likely candidate is (2-oxo-2-phenylethyl)triphenylphosphonium chloride.

Table 1: Core Data Summary for C27H26ClOP

Property Value

Molecular Formula C27H26ClOP

Molecular Weight 444.93 g/mol

Proposed IUPAC Name
(2-oxo-2-phenylethyl)triphenylphosphonium

chloride

CAS Number Not readily available

Canonical SMILES
C1=CC=C(C=C1)C(=O)C(C3=CC=CC=C3)C4=

CC=CC=C4.[Cl-]

Synthesis and Reactivity
Phosphonium salts are typically synthesized via the quaternization of phosphines. The

proposed structure of (2-oxo-2-phenylethyl)triphenylphosphonium chloride would most

commonly be formed through the reaction of triphenylphosphine with 2-chloroacetophenone.

General Synthetic Protocol
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The synthesis of phosphonium salts is often a straightforward SN2 reaction.[1] In a typical

procedure, triphenylphosphine and an alkyl halide are dissolved in a suitable solvent, such as

toluene or acetonitrile. The reaction mixture is then heated to facilitate the reaction. Upon

cooling, the phosphonium salt, which is generally insoluble in non-polar solvents, precipitates

out and can be collected by filtration.[1]

dot graph "synthesis_workflow" { layout="dot"; rankdir="LR"; node [shape="box",

style="rounded,filled", fontname="Arial", fontsize="10", fillcolor="#F1F3F4",

fontcolor="#202124"]; edge [fontname="Arial", fontsize="9", color="#5F6368"];

} caption { label="Figure 1: General workflow for the synthesis of the C27H26ClOP

phosphonium salt."; fontsize="10"; fontcolor="#5F6368"; }

Reactivity Profile
The reactivity of the proposed C27H26ClOP phosphonium salt is primarily dictated by the

electrophilic phosphorus center and the acidic protons on the carbon adjacent to both the

phosphonium group and the carbonyl group.

Ylide Formation: The most characteristic reaction of phosphonium salts is their conversion to

phosphonium ylides (Wittig reagents) upon treatment with a strong base.[2] The resulting

ylide is a key intermediate in the Wittig reaction for the synthesis of alkenes.

Acylphosphonium Salt Reactivity: The presence of the carbonyl group classifies this

compound as a P-acylphosphonium salt. These salts are known to be highly reactive and

can be susceptible to hydrolysis.[3] They are also valuable intermediates in various organic

transformations.[3]

Analytical Characterization
A combination of spectroscopic techniques is essential for the unambiguous identification and

characterization of the C27H26ClOP phosphonium salt.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the triphenylphosphine and the phenacyl groups. The methylene protons
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adjacent to the phosphorus and carbonyl groups would likely appear as a doublet due to

coupling with the phosphorus atom.

¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the

carbonyl carbon, and the methylene carbon. The carbon attached to the phosphorus atom

will exhibit a characteristic coupling (¹JPC).

³¹P NMR: Phosphorus-31 NMR is a crucial tool for characterizing phosphonium salts. A

single resonance in the approximate range of +20 to +40 ppm is expected, which is

characteristic of tetra-alkyl/arylphosphonium salts.[4]

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) with a soft ionization technique like electrospray

ionization (ESI) would be used to confirm the elemental composition.[5] The expected mass for

the cation [C27H26OP]⁺ would be a primary indicator of the compound's identity.

Infrared (IR) Spectroscopy
The IR spectrum will provide information about the functional groups present. Key expected

absorptions include:

A strong carbonyl (C=O) stretching vibration around 1685 cm⁻¹.

C-H stretching vibrations for the aromatic and aliphatic protons.

P-C stretching vibrations.

Table 2: Expected Analytical Data for C27H26ClOP
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Technique Expected Observations

¹H NMR
Aromatic proton signals (multiplets), methylene

protons (doublet)

¹³C NMR

Aromatic carbon signals, carbonyl carbon signal

(~195-205 ppm), methylene carbon signal (with

C-P coupling)

³¹P NMR Single peak between +20 and +40 ppm

HRMS (ESI+)
Accurate mass measurement of the

[C27H26OP]⁺ cation

IR
Strong C=O stretch (~1685 cm⁻¹), aromatic and

aliphatic C-H stretches

Applications in Research and Development
Phosphonium salts are versatile compounds with a wide range of applications in both

academic research and industrial drug development.

Organic Synthesis
The primary application of phosphonium salts like C27H26ClOP is in the Wittig reaction.[2] The

corresponding ylide can be used to introduce a phenacylidene group into a molecule, which is

a valuable transformation for the synthesis of complex organic molecules. Acylphosphonium

salts can also serve as precursors for the synthesis of ketones.[3]

dot graph "wittig_reaction" { layout="dot"; rankdir="LR"; node [shape="box",

style="rounded,filled", fontname="Arial", fontsize="10", fillcolor="#F1F3F4",

fontcolor="#202124"]; edge [fontname="Arial", fontsize="9", color="#5F6368"];

} caption { label="Figure 2: The role of C27H26ClOP in the Wittig Reaction."; fontsize="10";

fontcolor="#5F6368"; }

Drug Development and Biological Probes
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The lipophilic cationic nature of phosphonium salts, particularly those containing

triphenylphosphine moieties, has led to their use in targeting mitochondria.[6][7] The

delocalized positive charge allows these molecules to pass through biological membranes and

accumulate in the mitochondria due to the large negative membrane potential. This property

makes them valuable as:

Mitochondria-targeting drug delivery vectors: They can be conjugated to therapeutic agents

to deliver them specifically to the mitochondria of cancer cells.[7]

Fluorescent probes: Attachment of a fluorophore allows for the imaging and monitoring of

mitochondrial function and dynamics.[6]

Catalysis
Quaternary phosphonium salts are widely used as phase-transfer catalysts (PTCs).[8] They

facilitate the reaction between reactants in immiscible phases (e.g., aqueous and organic) by

transporting one of the reactants across the phase boundary. This can lead to increased

reaction rates, milder reaction conditions, and improved yields.[8]

Safety and Handling
As with all chemicals, proper safety precautions must be observed when handling

C27H26ClOP.

General Handling: Handle in a well-ventilated area, preferably in a fume hood.[9] Avoid

inhalation of dust and contact with skin and eyes.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[9]

Toxicity: While specific toxicity data for C27H26ClOP is not available, phosphonium salts, in

general, can be harmful if swallowed and may cause skin and eye irritation.[10] Some

phosphonium salts are known skin sensitizers.[10]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents. Keep containers tightly closed.
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Conclusion
The phosphonium salt with the molecular formula C27H26ClOP, likely (2-oxo-2-

phenylethyl)triphenylphosphonium chloride, is a valuable compound with significant potential in

organic synthesis, catalysis, and biomedical research. Its utility as a precursor for Wittig

reagents and its potential as a mitochondria-targeting agent make it a compound of interest for

researchers and drug development professionals. A thorough understanding of its synthesis,

characterization, and safe handling is crucial for its effective application.

References
Corbridge, D. E. C. Phosphorus: An Outline of its Chemistry, Biochemistry and Technology,
5th ed.; Elsevier, 1995.

de Hoffmann, E.; Stroobant, V. Mass Spectrometry: Principles and Applications, 3rd ed.;

John Wiley & Sons, 2007. [Link]

Lambert, J. B.; Mazzola, E. P. Nuclear Magnetic Resonance Spectroscopy: An Introduction
to Principles, Applications, and Experimental Methods, 2nd ed.; Pearson, 2019.

Making phosphonium salts. YouTube. [Link]

Kolesinska, B. P-Acylphosphonium salts and their vinyloges — application in synthesis.

Central European Journal of Chemistry2010, 8 (6), 1146-1159. [Link]

Murphy, J. A. In Comprehensive Organic Synthesis II; Molander, G. A., Knochel, P., Eds.;
Elsevier, 2014; Vol. 8, pp 973-1006.

PubChem. Compound Summary for CID 130897, Phosphonium salt II-41. National Center

for Biotechnology Information. [Link]

Safe Work Australia. Hazardous Chemicals Information System (HSIS). [Link]

Solvay. CYPHOS® IL 169 PHOSPHONIUM SALT Safety Data Sheet. [Link]

Wikipedia. Phosphonium. [Link]

Kuchar, M. et al. Shifting from Ammonium to Phosphonium Salts: A Promising Strategy to

Develop Next-Generation Weapons against Biofilms. International Journal of Molecular

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.wiley.com/en-us/Mass+Spectrometry%3A+Principles+and+Applications%2C+3rd+Edition-p-9780470033111
https://www.youtube.com/watch?v=R9y02gY3R-A
https://www.researchgate.net/publication/225796985_P-Acylphosphonium_salts_and_their_vinyloges-_application_in_synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/130897
https://hcis.safeworkaustralia.gov.au/
https://www.regulations.gov/document/EPA-HQ-OPPT-2015-0148-0006
https://en.wikipedia.org/wiki/Phosphonium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13146311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sciences2021, 22 (21), 11574. [Link]

National Institute for Occupational Safety and Health (NIOSH). Pocket Guide to Chemical

Hazards. [Link]

Australian Government Department of Health. Phosphonium, tetrakis(hydroxymethyl)-,

sulfate (2:1) (salt): Human health tier II assessment. [Link]

Liu, J. et al. Efficient late-stage synthesis of quaternary phosphonium salts from

organothianthrenium salts via photocatalysis. Chemical Communications2024, 60, 9635-

9638. [Link]

Galkina, I. V. et al. Rational Design 2-Hydroxypropylphosphonium Salts as Cancer Cell

Mitochondria-Targeted Vectors: Synthesis, Structure, and Biological Properties.

Molecules2021, 26 (20), 6296. [Link]

Mazurkiewicz, R.; Grymel, M. Vinylphosphonium and 2-aminovinylphosphonium salts –

preparation and applications in organic synthesis. Beilstein Journal of Organic

Chemistry2017, 13, 2806-2834. [Link]

Sowa, M. et al. Synthesis of N-Protected 1-Aminoalkylphosphonium Salts from Amides,

Carbamates, Lactams, or Imides. The Journal of Organic Chemistry2021, 86 (9), 6296-6309.

[Link]

Public Health England. Compendium of chemical hazards: Phosphine. [Link]

LibreTexts Chemistry. Reactions of Aryl Diazonium Salts. [Link]

PubChem. Compound Summary for CID 86761423, Cyclopropylsulphone chloride. National

Center for Biotechnology Information. [Link]

PubChem. Compound Summary for CID 87106164, Dicyclohexane carbodiimide. National

Center for Biotechnology Information. [Link]

Naidu, K.; Sorenson, S. K.; Roberts, N. K. Preparation and 31P nuclear magnetic resonance

studies of chiral phosphines. Canadian Journal of Chemistry1985, 63 (9), 2415-2419. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8584218/
https://www.cdc.gov/niosh/npg/
https://www.industrialchemicals.gov.au/sites/default/files/Phosphonium%2C%20tetrakis%28hydroxymethyl%29-%2C%20sulfate%20%282_1%29%20%28salt%29.pdf
https://doi.org/10.1039/D4CC02515F
https://www.mdpi.com/1420-3049/26/20/6296
https://www.beilstein-journals.org/bjoc/articles/13/264
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8100121/
https://www.gov.uk/government/publications/phosphine-properties-incident-management-and-toxicology
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/24%3A_Aryl_Amines_and_Phenols/24.08%3A_Reactions_of_Aryl_Diazonium_Salts
https://pubchem.ncbi.nlm.nih.gov/compound/86761423
https://pubchem.ncbi.nlm.nih.gov/compound/87106164
https://cdnsciencepub.com/doi/abs/10.1139/v85-401
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13146311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wang, Y. et al. dn-Alkyl Phosphonium Iodide Salts as Radical dn-Alkylating Reagents and

Their Applications in the Photoinduced Synthesis of dn-Alkylated Heterocycles. CCS

Chemistry2024. [Link]

Masarwa, A. et al. Synthesis and Functionalization of Thiophosphonium Salts: A Divergent

Approach to Access Thioether, Thioester, and Dithioester Derivatives. Organic Letters2023,

25 (43), 7854–7859. [Link]

Zhou, J. NIR Spectroscopy Analysis of Phosphate Salts. BioProcess International2011.

[Link]

Tellier, F.; et al. Photochemistry of phosphines, phosphonium salts and ylides. Phosphorus,

Sulfur, and Silicon and the Related Elements2020, 195 (1), 1-13. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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